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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)aniline

Cat. No.: B15231002 Get Quote

Technical Support Center: 3-(3-Nitrophenoxy)aniline
Waste Management
This guide provides best practices for the safe handling and disposal of 3-(3-
Nitrophenoxy)aniline waste, tailored for researchers, scientists, and drug development

professionals.

Disclaimer: The following guidance is based on the properties of the closely related compound

3-Nitroaniline and general principles for aromatic nitro compounds, as specific safety data for 3-
(3-Nitrophenoxy)aniline is not readily available. Users should always consult their institution's

specific safety protocols and the supplier's Safety Data Sheet (SDS) if available.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-(3-Nitrophenoxy)aniline?

A1: Based on its structural similarity to 3-Nitroaniline, 3-(3-Nitrophenoxy)aniline is expected to

be highly toxic if swallowed, in contact with skin, or if inhaled.[1][2][3] It may cause damage to

organs through prolonged or repeated exposure and is likely harmful to aquatic life with long-

lasting effects.[1][3] Aromatic nitro compounds are known for their toxicity.[4]

Q2: What Personal Protective Equipment (PPE) is required when handling this compound?
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A2: A comprehensive PPE program is essential.[5][6] When handling 3-(3-
Nitrophenoxy)aniline, the following PPE is mandatory:

Respiratory Protection: A NIOSH-approved respirator is necessary, especially when dust

formation is possible. For higher concentrations, a self-contained breathing apparatus

(SCBA) may be required.[1][5][6]

Eye and Face Protection: Safety goggles with side shields or a face shield should be worn to

protect against splashes and dust.[1][7][8]

Skin Protection: Chemical-resistant gloves (e.g., Butyl/viton or nitrile) and a lab coat or

chemical-resistant overalls are required.[1][6][7] Ensure gloves are inspected before use and

changed regularly.[6]

Footwear: Closed-toe, chemical-resistant safety footwear is mandatory in areas where this

chemical is handled or stored.[6]

Q3: How should I properly store 3-(3-Nitrophenoxy)aniline and its waste?

A3: Store the compound and its waste in a cool, dry, and well-ventilated area, away from

incompatible materials such as acids and strong oxidizing agents.[9] Containers should be

tightly closed and clearly labeled as "Hazardous Waste" with the full chemical name.[10] The

storage area should be locked or otherwise secured to restrict access to authorized personnel

only.

Q4: What is the correct procedure for disposing of 3-(3-Nitrophenoxy)aniline waste?

A4: This material and its container must be disposed of as hazardous waste.[1] Do not empty

into drains or release into the environment.[1][9] All waste, including contaminated disposables

like gloves and weighing paper, must be collected in a designated, properly labeled hazardous

waste container.[10][11] Follow all local, regional, and national regulations for hazardous waste

disposal, which typically involves collection by a certified hazardous waste management

company.[10]

Q5: What should I do in case of accidental exposure?

A5: Immediate action is critical:
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[1][12]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1][3][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present. Seek immediate medical attention.[9][13]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][9]

Troubleshooting Guides
Problem: I've spilled a small amount of solid 3-(3-Nitrophenoxy)aniline on the lab bench.

Solution:

Evacuate and Secure: Alert others in the area and restrict access.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is inside one.[1]

Wear Proper PPE: Don all required PPE, including respiratory protection, before cleaning the

spill.

Contain and Clean: Gently sweep or scoop the solid material into a designated hazardous

waste container. Avoid creating dust.[1] Use absorbent pads for any remaining residue.

Decontaminate: Wipe the spill area with a suitable solvent (consult your institution's safety

officer) and then with soap and water. Collect all cleaning materials as hazardous waste.[13]

Dispose: Seal and label the waste container and arrange for pickup by your institution's

hazardous waste management service.

Problem: How do I decontaminate non-disposable glassware?

Solution: Since this compound is considered acutely toxic, it falls under stringent disposal

requirements similar to "P-listed" wastes.[11]
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Initial Rinse: Rinse the glassware three times with a suitable solvent (e.g., ethanol or

acetone) that dissolves the compound.

Collect Rinsate: This "triple-rinsate" must be collected as hazardous waste.[11] Do not pour it

down the drain.

Washing: After the triple rinse, the glassware can be washed normally with soap and water.

Documentation: Keep records of the decontamination process as required by your institution.

Quantitative Data Summary
The following table summarizes key data for 3-Nitroaniline, which should be used as a

conservative proxy for 3-(3-Nitrophenoxy)aniline.

Property Value Source

Chemical Formula C6H6N2O2 [2]

Molecular Weight 138.12 g/mol [14]

Appearance Yellow, needle-like solid [2][14]

Melting Point 111-114 °C [9]

Boiling Point 306 °C [2][9]

Water Solubility 1.25 g/L at 20 °C [1]

OSHA PEL (Aniline) 5 ppm (8-hour TWA) [15][16]

ACGIH TLV (Aniline) 2 ppm (8-hour TWA) [16][17]

GHS Hazard Statements

H301, H311, H331 (Toxic if

swallowed, in contact with skin,

or if inhaled), H373 (May

cause damage to organs

through prolonged or repeated

exposure), H412 (Harmful to

aquatic life with long lasting

effects)

[1][2][3]
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Detailed Experimental Protocol: Spill
Decontamination
This protocol details the steps for cleaning a small spill of solid 3-(3-Nitrophenoxy)aniline.

Materials:

Full PPE (as described in the FAQ)

Spill containment kit (absorbent pads, inert absorbent material like vermiculite)[17]

Two plastic bags for hazardous waste collection[11]

Scoop and brush (non-sparking)

Designated hazardous waste container

Decontamination solution (e.g., soap and water)

Paper towels

Procedure:

Preparation: Don all required PPE. Place a hazardous waste label on the collection bags.

Containment: If the spill is spreading, create a border around it with an inert absorbent

material.

Collection of Gross Contamination: Carefully scoop the bulk of the spilled solid into the first

hazardous waste bag. Use a brush to gently transfer the material, minimizing dust

generation.[1]

Collection of Fine Residue: Place absorbent pads wetted with water over the remaining

residue to prevent it from becoming airborne. Carefully wipe the area and place the used

pads into the first waste bag.

Decontamination: Liberally apply a soap and water solution to the spill area. Wipe the area

with paper towels, working from the outside in. Place all used paper towels into the second
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hazardous waste bag.

Final Disposal: Seal both waste bags. Place the sealed bags into a larger, rigid hazardous

waste container.[1]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of any

single-use PPE as hazardous waste.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after the

cleanup is complete.[1]

Visual Workflow and Logic Diagrams

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.carlroth.com/medias/SDB-9867-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM5OTZ8YXBwbGljYXRpb24vcGRmfGFHRTNMMmcxWmk4NU1UYzNOREkzTlRReU1EUTJMMU5FUWw4NU9EWTNYMGRDWDBWT0xuQmtaZ3wyNTI0M2I3YmUyMGMyMzI0MmE1NmZmZjU1MWFhMjJmNTFmYjMzODU2NTY2NjUwNjdkOGIwZDJmM2QwNDBkNGYw
https://www.carlroth.com/medias/SDB-9867-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM5OTZ8YXBwbGljYXRpb24vcGRmfGFHRTNMMmcxWmk4NU1UYzNOREkzTlRReU1EUTJMMU5FUWw4NU9EWTNYMGRDWDBWT0xuQmtaZ3wyNTI0M2I3YmUyMGMyMzI0MmE1NmZmZjU1MWFhMjJmNTFmYjMzODU2NTY2NjUwNjdkOGIwZDJmM2QwNDBkNGYw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling & Use

Waste Generation

Segregation & Collection

Final Disposal

Emergency Procedures

Start: Experiment with
3-(3-Nitrophenoxy)aniline

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)
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Caption: Workflow for handling and disposal of 3-(3-Nitrophenoxy)aniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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